Cas no 2228474-23-3 (1-(3,5-Dimethoxypyridin-4-yl)-2-(methylamino)ethan-1-ol)

1-(3,5-Dimethoxypyridin-4-yl)-2-(methylamino)ethan-1-ol is a pyridine derivative with a substituted ethanolamine side chain, exhibiting potential as an intermediate in pharmaceutical synthesis. Its structural features, including the dimethoxy-substituted pyridine ring and methylaminoethanol moiety, make it a versatile building block for medicinal chemistry applications. The compound's well-defined stereochemistry and functional groups allow for selective modifications, facilitating the development of targeted bioactive molecules. Its stability under standard laboratory conditions ensures reliable handling and storage. This compound is particularly useful in the synthesis of analogs for neurological and cardiovascular research, owing to its balanced lipophilicity and hydrogen-bonding capacity. High-purity grades are available for precise experimental requirements.
1-(3,5-Dimethoxypyridin-4-yl)-2-(methylamino)ethan-1-ol structure
2228474-23-3 structure
Product Name:1-(3,5-Dimethoxypyridin-4-yl)-2-(methylamino)ethan-1-ol
CAS No:2228474-23-3
MF:C10H16N2O3
MW:212.245642662048
CID:5569925
PubChem ID:165616918
Update Time:2025-06-13

1-(3,5-Dimethoxypyridin-4-yl)-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • EN300-1825187
    • 2228474-23-3
    • 1-(3,5-dimethoxypyridin-4-yl)-2-(methylamino)ethan-1-ol
    • 1-(3,5-Dimethoxypyridin-4-yl)-2-(methylamino)ethan-1-ol
    • Inchi: 1S/C10H16N2O3/c1-11-4-7(13)10-8(14-2)5-12-6-9(10)15-3/h5-7,11,13H,4H2,1-3H3
    • InChI Key: SCHJJCUEZZNVRM-UHFFFAOYSA-N
    • SMILES: OC(CNC)C1C(=CN=CC=1OC)OC

Computed Properties

  • Exact Mass: 212.11609238g/mol
  • Monoisotopic Mass: 212.11609238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 63.6Ų

1-(3,5-Dimethoxypyridin-4-yl)-2-(methylamino)ethan-1-ol Pricemore >>

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Additional information on 1-(3,5-Dimethoxypyridin-4-yl)-2-(methylamino)ethan-1-ol

Comprehensive Overview of 1-(3,5-Dimethoxypyridin-4-yl)-2-(methylamino)ethan-1-ol (CAS No. 2228474-23-3)

1-(3,5-Dimethoxypyridin-4-yl)-2-(methylamino)ethan-1-ol (CAS No. 2228474-23-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, characterized by its pyridine core and methoxy substituents, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions and bioactivity, which make it a promising candidate for further study.

The compound's chemical structure features a dimethoxypyridine moiety linked to an ethanolamine derivative, which contributes to its solubility and reactivity. This combination of functional groups allows for versatile synthetic modifications, making it a valuable intermediate in the synthesis of more complex molecules. Its CAS number 2228474-23-3 serves as a unique identifier, ensuring accurate referencing in scientific literature and databases.

In recent years, the demand for high-purity research chemicals like 1-(3,5-Dimethoxypyridin-4-yl)-2-(methylamino)ethan-1-ol has surged, driven by advancements in medicinal chemistry and biotechnology. Scientists are increasingly focusing on targeted drug design and small molecule therapeutics, where compounds with such frameworks play a pivotal role. The compound's potential to interact with biological receptors and enzymes is a key area of investigation, particularly in the context of neurodegenerative diseases and metabolic disorders.

Another hot topic in the scientific community is the role of pyridine derivatives in green chemistry and sustainable synthesis. Researchers are exploring eco-friendly methods to produce such compounds, minimizing waste and energy consumption. The methoxy groups in 1-(3,5-Dimethoxypyridin-4-yl)-2-(methylamino)ethan-1-ol offer opportunities for catalytic transformations, aligning with the global push toward environmentally benign processes.

From a commercial perspective, the compound is often sought after by pharmaceutical companies and research institutions for its potential in lead optimization. Its structural versatility allows for the development of analogs with enhanced pharmacokinetic properties. Additionally, the growing interest in personalized medicine has further highlighted the importance of such specialty chemicals in tailoring treatments to individual patient needs.

For those searching for CAS No. 2228474-23-3 or its IUPAC name, it is essential to rely on reputable suppliers who provide analytical certificates and MSDS to ensure quality and safety. The compound's storage conditions and handling protocols are also critical considerations, as stability can impact experimental outcomes. As research continues, 1-(3,5-Dimethoxypyridin-4-yl)-2-(methylamino)ethan-1-ol is poised to remain a focal point in the quest for innovative therapeutic solutions.

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